Cas no 59020-81-4 (2,3-Octanedione, 5-methyl-)
2,3-Octanedione, 5-methyl- structure
Product Name:2,3-Octanedione, 5-methyl-
CAS No:59020-81-4
MF:C9H16O2
MW:156.222143173218
CID:340149
PubChem ID:20560355
Update Time:2025-04-19
2,3-Octanedione, 5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Octanedione, 5-methyl-
- 5-methyloctane-2,3-dione
- SCHEMBL11326575
- 59020-81-4
- DTXSID10608733
-
- Inchi： 1S/C9H16O2/c1-4-5-7(2)6-9(11)8(3)10/h7H,4-6H2,1-3H3
- InChI Key： QEAIKCJSMDKTMW-UHFFFAOYSA-N
- SMILES： O=C(C(C)=O)CC(C)CCC
Computed Properties
- Exact Mass: 156.11508
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
2,3-Octanedione, 5-methyl- Related Literature
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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